4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate

• IUPAC Name: 4-[(2,3,4-trimethoxyphenyl)methyl]-1,4-oxazepane
• InChI: InChI=1S/C15H23NO4/c1-17-13-6-5-12(14(18-2)15(13)19-3)11-16-7-4-9-20-10-8-16/h5-6H,4,7-11H2,1-3H3
• InChI Key: MVEINVIDPROYFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCCOCC2)OC)OC
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol

Description

4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate is a synthetic compound that has been of great interest to the scientific community due to its potential applications in the field of medicine. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate is not well understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in cell growth and inflammation.
Biochemical and Physiological Effects:
4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. Additionally, this compound has been shown to have antioxidant properties, which could be useful in the treatment of various oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate in lab experiments is its ability to exhibit multiple biochemical and physiological effects. This makes it a versatile compound that can be used in various research applications. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on 4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate. One potential area of research is the development of new cancer therapies based on this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Another area of research could be the development of new formulations of this compound with improved solubility and bioavailability. Finally, more studies are needed to explore the potential applications of this compound in the treatment of various inflammatory and oxidative stress-related disorders.

Synthesis Methods

The synthesis of 4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate involves the reaction between 2,3,4-trimethoxybenzylamine and trifluoroacetic anhydride in the presence of a catalyst. The reaction proceeds through a series of steps, resulting in the formation of the final product.

Scientific Research Applications

4-(2,3,4-trimethoxybenzyl)-1,4-oxazepane trifluoroacetate has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-tumor activity, making it a promising candidate for the development of new cancer therapies. Additionally, this compound has been shown to have anti-inflammatory and analgesic properties, which could be useful in the treatment of various inflammatory disorders.